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For Researchers, Scientists, and Drug Development Professionals

Introduction
Arisanlactone D is a naturally occurring nortriterpenoid isolated from the fruits of Schisandra

arisanensis, a plant native to Taiwan. Triterpenoids from the Schisandraceae family are known

for their complex and diverse chemical structures and a wide range of biological activities. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Arisanlactone D, details of its isolation and structural elucidation, and an

exploration of its potential biological activities and associated signaling pathways based on

current scientific literature.

Physicochemical Properties of Arisanlactone D
The physical and chemical characteristics of Arisanlactone D have been determined through a

series of spectroscopic and analytical techniques. These properties are crucial for its

identification, synthesis, and potential application in drug development. A summary of these

properties is presented in the tables below.
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Property Value

Molecular Formula C₂₉H₃₆O₉

Appearance Amorphous powder

Optical Rotation [α]²⁵D +13 (c 0.08, CHCl₃)

High-Resolution ESI-MS
m/z 555.2255 [M + Na]⁺ (calculated for

C₂₉H₃₆O₉Na, 555.2252)

Infrared (IR) νₘₐₓ cm⁻¹
3446 (OH), 1772 (γ-lactone), 1738 (ester), 1668

(C=C)

¹H and ¹³C NMR Spectroscopic Data
The following tables detail the ¹H (500 MHz) and ¹³C (125 MHz) NMR data for Arisanlactone
D, recorded in CDCl₃.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13448508?utm_src=pdf-body
https://www.benchchem.com/product/b13448508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13448508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δC δH (J in Hz)

1 40.2 (t) 1.85, 1.75 (m)

2 27.5 (t) 1.65, 1.55 (m)

3 78.8 (d) 3.25 (dd, 11.5, 4.5)

4 38.8 (s)

5 53.1 (d) 1.50 (m)

6 21.3 (t) 2.10, 1.95 (m)

7 34.0 (t) 2.05, 1.80 (m)

8 143.4 (s)

9 144.3 (s)

10 41.6 (s)

11 46.8 (d) 2.60 (d, 11.5)

12 176.0 (s)

13 50.1 (d) 2.95 (s)

14 85.1 (s)

15 176.9 (s)

16 45.6 (d) 2.80 (d, 9.5)

17 81.9 (d) 5.10 (d, 9.5)

18 173.1 (s)

19 123.6 (d) 5.85 (s)

20 140.2 (s)

21 19.8 (q) 1.95 (s)

22 29.7 (q) 1.15 (s)

23 21.8 (q) 1.05 (s)
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24 21.5 (q) 1.00 (s)

25 19.4 (q) 0.95 (s)

26 21.9 (q) 1.10 (s)

27 69.7 (t) 4.20, 3.95 (m)

28 28.1 (q) 1.25 (s)

29 20.9 (q) 2.10 (s)

Experimental Protocols
Isolation of Arisanlactone D
The following protocol describes the extraction and isolation of Arisanlactone D from the fruits

of Schisandra arisanensis.

Figure 1. Isolation workflow for Arisanlactone D.

Structural Elucidation
The structure of Arisanlactone D was determined using a combination of spectroscopic

methods:

1D NMR: ¹H and ¹³C NMR spectra were used to identify the types and number of protons

and carbons.

2D NMR: COSY, HSQC, and HMBC experiments were conducted to establish the

connectivity of the atoms within the molecule.

HRESIMS: High-resolution electrospray ionization mass spectrometry was used to

determine the exact molecular formula.

IR Spectroscopy: Infrared spectroscopy was used to identify the presence of key functional

groups such as hydroxyls, lactones, and esters.

Biological Activity and Potential Signaling Pathways
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The biological activity of Arisanlactone D has been evaluated in preliminary in vitro assays. It

exhibited weak inhibitory activity against Herpes Simplex Virus type 1 (HSV-1). Additionally, it

showed inhibitory effects on superoxide anion generation and elastase release in human

neutrophils, suggesting potential anti-inflammatory properties.

While specific signaling pathways for Arisanlactone D have not been elucidated, studies on

other nortriterpenoids from the Schisandra genus suggest potential mechanisms of action that

may be relevant. These compounds have been shown to modulate inflammatory and oxidative

stress pathways. A plausible signaling pathway that could be influenced by Arisanlactone D,

based on the activity of related compounds, is the NF-κB and Nrf2 pathway.
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Click to download full resolution via product page

Figure 2. Plausible signaling pathways modulated by Arisanlactone D.

Conclusion
Arisanlactone D is a structurally complex nortriterpenoid with potential for further investigation

in drug discovery. This guide provides the foundational physicochemical data and isolation

protocols necessary for such research. While its biological activity is still under exploration,

preliminary data and the known activities of related compounds suggest that it may possess

anti-inflammatory and antioxidant properties, possibly through the modulation of the NF-κB and

Nrf2 signaling pathways. Further studies are warranted to fully elucidate its mechanism of

action and therapeutic potential.

To cite this document: BenchChem. [Arisanlactone D: A Technical Guide to its
Physicochemical Properties and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13448508#physical-and-chemical-
properties-of-arisanlactone-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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